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Compound of Interest

Compound Name: Triallyl aconitate

Cat. No.: B12104131

A Note on Triallyl Aconitate: Initial research indicates a scarcity of detailed scientific literature
and application data for triallyl aconitate as a crosslinking agent. In contrast, Triallyl
Isocyanurate (TAIC) is a structurally similar, trifunctional allyl monomer extensively documented
and widely utilized in research and industrial applications for crosslinking a variety of polymers.
Therefore, these application notes and protocols will focus on Triallyl Isocyanurate (TAIC) to
provide a comprehensive and data-supported resource for researchers, scientists, and drug
development professionals.

Introduction to Triallyl Isocyanurate (TAIC) as a
Crosslinking Agent

Triallyl isocyanurate (TAIC) is a versatile and highly effective crosslinking agent used to
enhance the physical and chemical properties of a wide range of polymers.[1] Its trifunctional
nature, owing to the three reactive allyl groups attached to a stable isocyanurate ring, allows for
the formation of a dense and robust three-dimensional network within the polymer matrix. This
crosslinked structure leads to significant improvements in thermal stability, mechanical
strength, chemical resistance, and weatherability of the host polymer.[1][2]

TAIC is commonly employed in peroxide- or radiation-induced crosslinking processes for
polymers such as polyethylene (PE), ethylene-vinyl acetate (EVA), and various elastomers like
ethylene propylene diene monomer (EPDM) rubber.[3][4][5] It acts as a co-agent, working
synergistically with free-radical initiators to increase the crosslinking efficiency and mitigate
undesirable side reactions like polymer chain scission.[4]
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Physicochemical Properties of Triallyl Isocyanurate (TAIC):

Property Value Reference
CAS Number 1025-15-6 [6]
Molecular Formula C12H15N303 [6]
Molecular Weight 249.27 g/mol [6]

White crystalline solid or
Appearance o [117]
colorless to pale yellow liquid

Melting Point 23.5-28°C [6][8]
Boiling Point 149-152 °C at 4 mmHg 9]
Density ~1.159 g/cm? at 25 °C [9]

N Insoluble in water; soluble in
Solubility _ [1][7]
most organic solvents.

Mechanism of Action: Peroxide-Induced
Crosslinking

In peroxide-initiated crosslinking, the process is initiated by the thermal decomposition of an
organic peroxide, which generates highly reactive free radicals. These primary radicals abstract
hydrogen atoms from the polymer chains, creating polymer macroradicals. The TAIC co-agent
then plays a crucial role in propagating the crosslinking reaction. The polymer macroradicals
can add to the allyl double bonds of TAIC, forming a new radical on the TAIC molecule. This
TAIC radical can then react with other polymer chains or other TAIC molecules, leading to the
formation of a crosslinked network. The presence of TAIC enhances the crosslinking efficiency
by providing multiple reaction sites and minimizing chain scission reactions.[4]

Caption: Peroxide-induced crosslinking mechanism with TAIC.

Applications and Performance Data
Crosslinking of High-Density Polyethylene (HDPE)
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TAIC is used as a co-agent with peroxides like di-tert-butyl peroxide (DTBP) to significantly
improve the crosslinking degree, thermal resistance, and mechanical properties of HDPE.[10]

Table 1: Effect of TAIC on the Properties of DTBP-Crosslinked HDPE[10]

Heat

. Impact Flexural
Gel Content Deformatio
DTBP (wt%) TAIC (wt%) Strength Strength
(%) n Temp.
. (kJd/Im?) (MPa)
(°C)
0 0 0 60.2 34.1 27.5
2.5 0 74.7 64.9 89.6 31.2
2.5 0.1 78.3 724 95.3 32.1
2.5 0.3 80.5 76.8 101.2 33.0
2.5 0.5 82.1 80.1 104.7 33.6

Crosslinking of Ethylene-Vinyl Acetate (EVA)
Copolymers

In the crosslinking of EVA, TAIC enhances the gel content and thermal stability.[11] The
crosslinking can be initiated by peroxides or high-energy radiation like electron beams.[12]

Table 2: Influence of TAIC on Electron Beam Irradiated EVA/tPA Blends[11]

Irradiation Dose Tensile Strength
Co-agent (3 phr) Gel Content (%)

(kGy) (MPa)

0 None 0 3.68

500 TAIC ~80 ~8.5

500 TMPTMA 86 10.01

tPA: ternary polyamide; TMPTMA: trimethylolpropane trimethacrylate (for comparison)
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Vulcanization of EPDM Rubber

TAIC is an effective co-agent in the peroxide vulcanization of EPDM rubber, where it increases
the crosslink density and improves mechanical properties.[4]

Experimental Protocols
Synthesis of Triallyl Isocyanurate (TAIC)

This protocol is based on the reaction of sodium isocyanurate with allyl chloride in the presence
of a catalyst system.[13][14]

Materials:

e Sodium isocyanurate

Acetonitrile (solvent)

Cuprous chloride (catalyst)

Triethylamine (phase transfer catalyst)

Allyl chloride (propenyl chloride)

Procedure:

Charge a four-necked flask equipped with a condenser with sodium isocyanurate and
acetonitrile.

e Add cuprous chloride and triethylamine to the mixture.
e Heat the mixture to 70-75 °C.
» Slowly add allyl chloride dropwise over 3.5-4 hours.

 After the addition is complete, maintain the temperature at 80-85 °C and continue the
reaction for 4 hours.

e Cool the reaction mixture to room temperature and filter to remove solid by-products.
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» Recover the solvent from the filtrate by distillation.

o Purify the crude product by vacuum distillation at 113-115 °C / 133.3 Pa to obtain pure triallyl
isocyanurate.

TAIC Synthesis

Cool & Filter Solvent Recovery Vacuum Distillation
(Distillation) (113-115°C / 133.3Pa)

Add Allyl Chloride
(70-75°C, 3.5-4h)
React (80-85°C, 4h)

Sodium Isocyanurate,
Acetonitrile, Catalysts

Click to download full resolution via product page

Caption: Workflow for the synthesis of Triallyl Isocyanurate.

Protocol for Crosslinking HDPE with DTBP/TAIC[10]

Materials:

High-Density Polyethylene (HDPE) powder

Di-tert-butyl peroxide (DTBP)

Triallyl isocyanurate (TAIC)

Internal mixer (e.g., Haake rheometer)

Compression molding press

Procedure:

o Step 1: Melt Blending

o Dry the HDPE powder at 80 °C for 4 hours.

o Melt the HDPE in an internal mixer at 160 °C and 60 rpm for 3 minutes.
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o Add the desired amounts of DTBP and TAIC to the molten HDPE and mix for another 5
minutes to ensure uniform dispersion.

e Step 2: Compression Molding and Crosslinking

[¢]

Transfer the compounded material to a preheated mold.

[e]

Preheat the material in the compression molding press at 120 °C for 5 minutes under a
pressure of 10 MPa.

[e]

Increase the temperature to 180 °C and maintain for 10 minutes to induce crosslinking.

o

Cool the mold to room temperature under pressure.

Remove the crosslinked HDPE sheet for characterization.

[¢]

Determination of Gel Content

This protocol is a standard method for determining the insoluble fraction of a crosslinked
polymer.

Materials:

o Crosslinked polymer sample

o Xylene (or other suitable solvent)

e Soxhlet extraction apparatus

o Stainless steel mesh bag (120 mesh)
e Vacuum oven

e Analytical balance

Procedure:

e Weigh a small piece of the crosslinked polymer sample (W1) (approximately 0.2-0.3 g).
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e Place the sample in a stainless steel mesh bag.

o Perform Soxhlet extraction with xylene for 24 hours to dissolve the uncrosslinked (sol)
fraction.

* Remove the mesh bag containing the swollen gel and dry it in a vacuum oven at 80 °C until
a constant weight is achieved (W-2).

o Calculate the gel content using the following formula:

o Gel Content (%) = (W2 /W1) x 100

Measurement of Swelling Ratio[15][16]

This protocol determines the extent of swelling of the crosslinked polymer in a solvent.
Materials:

» Crosslinked polymer sample (from gel content determination, after extraction and before
drying)

o Xylene (or other suitable solvent)
e Analytical balance
Procedure:

o After the Soxhlet extraction (Step 3 in the gel content protocol), immediately weigh the
swollen gel sample (W5).

e Dry the sample to a constant weight as described in the gel content protocol (W-).
» Calculate the swelling ratio using the following formula:
o Swelling Ratio =1 + [(Ws - W2) / W2] * (p_polymer / p_solvent)

o Where p_polymer is the density of the polymer and p_solvent is the density of the solvent.
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Crosslinked Polymer Characterization

(Crosslinked Polymer Sample)
(Weigh Initial Sample (WlD
Soxhlet Extraction
(e.g., Xylene, 24h)
(Weigh Swollen Gel (WSD
Dry to Constant Weight
in Vacuum Oven
(Weigh Dry Gel (WZD

Calculate Gel Content . .
( ((W2/W1) * 100) ) (Calculate Swelling Ratlo)

Click to download full resolution via product page

Caption: Workflow for Gel Content and Swelling Ratio Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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